Cas no 42123-27-3 (Tetradehydropodophyllotoxin)
Tetradehydropodophyllotoxin structure
Tetradehydropodophyllotoxin Properties
Names and Identifiers
-
- Tetradehydropodophyllotoxin
- Tetradehydropodophyl
- 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one
- Dehydropodophyllotoxin
- AC-34640
- AKOS040760786
- HY-N2502
- CS-0022773
- CHEMBL487214
- MS-27065
- FT-0777104
- 42123-27-3
- 9-Hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- 5-hydroxy-9-(3,4,5-trimethoxyphenyl)-6H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one
- G14185
- 16-hydroxy-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.0(3),?.0(1)(1),(1)?]hexadeca-1,3(7),8,10,15-pentaen-12-one
- 5-hydroxy-9-(3,4,5-trimethoxyphenyl)-6H-(2)benzofuro(5,6-f)(1,3)benzodioxol-8-one
- DA-68065
- +Expand
-
- HSSDVCMYTACNSM-UHFFFAOYSA-N
- InChI=1S/C22H18O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,23H,8-9H2,1-3H3
- COC1=CC(=CC(=C1OC)OC)C2=C3C(=C(C4=CC5=C(C=C42)OCO5)O)COC3=O
Computed Properties
- 410.10016753 g/mol
- 1
- 8
- 4
- 410.10016753 g/mol
- 30
- 629
- 0
- 0
- 0
- 0
- 0
- 1
- 3.6
- 92.7Ų
- 410.4
Experimental Properties
- 286-288 º C (decomposition)
- Insuluble (6.6E-3 g/L) (25 ºC),
- 1.429±0.06 g/cm3 (20 ºC 760 Torr),
Tetradehydropodophyllotoxin Price
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TANG SI LEI
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Tetradehydropodophyllotoxin Related Literature
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1. Arylnaphthalene lignans: synthesis of helioxanthinT. L. Holmes,Robert Stevenson J. Chem. Soc. C 1971 2091
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Muhammad Saleem,Hyoung Ja Kim,Muhammad Shaiq Ali,Yong Sup Lee Nat. Prod. Rep. 2005 22 696
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3. Index of authors, 1973
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Brittney K. Mize,Amrita Salvi,Yulin Ren,Joanna E. Burdette,James R. Fuchs Nat. Prod. Rep. 2023 40 1250
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5. Plant species forbidden in health food and their toxic constituents, toxicology and detoxificationXi-Lin Xu,Yu Shang,Jian-Guo Jiang Food Funct. 2016 7 643
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Peng Yuan,Rui Liu,Hui-Min Zhu,Zhixin Liao,Jia-Chen Xiang,An-Xin Wu Org. Biomol. Chem. 2023 21 6468
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7. Index of subjects, 1973
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Mayra Antúnez Mojica,Alejandra León,Andrés M. Rojas-Sepúlveda,Silvia Marquina,Mario A. Mendieta-Serrano,Enrique Salas-Vidal,María Luisa Villarreal,Laura Alvarez RSC Adv. 2016 6 4950
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9. Preparative biotransformationsStanley M. Roberts J. Chem. Soc. Perkin Trans. 1 1999 1
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Robert S. Ward Nat. Prod. Rep. 1997 14 43
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